Cas no 2227811-88-1 ((2R)-4-(pyrimidin-4-yl)butan-2-ol)

• Product Name: (2R)-4-(pyrimidin-4-yl)butan-2-ol
• CAS No: 2227811-88-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6326805
• PubChem ID: 165964912
• Update Time: 2025-05-20

(2R)-4-(pyrimidin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(pyrimidin-4-yl)butan-2-ol
• 2227811-88-1
• EN300-1764411

• Inchi： 1S/C8H12N2O/c1-7(11)2-3-8-4-5-9-6-10-8/h4-7,11H,2-3H2,1H3/t7-/m1/s1
• InChI Key： QFGCBLAJASAFQM-SSDOTTSWSA-N
• SMILES： O[C@H](C)CCC1C=CN=CN=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46Ų

Additional information on (2R)-4-(pyrimidin-4-yl)butan-2-ol

The Comprehensive Overview of (2R)-4-(Pyrimidin-4-yl)Butan-2-ol (CAS No. 2227811-88-1)

(2R)-4-(Pyrimidin-4-yl)Butan-2-ol, identified by the CAS registry number 2227811-88-1, is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which have garnered substantial attention in recent years due to their diverse biological activities and structural versatility. The molecule consists of a pyrimidine ring fused with a butanol moiety, creating a chiral center at the second carbon atom, which imparts stereochemical properties essential for its functionality.

The synthesis of (2R)-4-(Pyrimidin-4-yl)Butan-2-ol involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and enantioselectivity. Recent advancements in asymmetric catalysis have enabled the efficient construction of this chiral molecule, making it more accessible for research and development purposes. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules with tailored properties.

One of the most promising applications of (2R)-4-(Pyrimidin-4-yl)Butan-2-ol lies in the field of drug discovery. Pyrimidine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, where it has shown selective inhibition against certain oncogenic pathways. Additionally, its stereochemistry plays a crucial role in determining its pharmacokinetic properties, making it a valuable candidate for optimizing drug delivery systems.

In the realm of materials science, (2R)-4-(Pyrimidin-4-yl)Butan-2-ol has been explored as a building block for constructing advanced materials with tailored optical and electronic properties. Its ability to form hydrogen bonds and participate in π–π interactions makes it suitable for designing self-assembled monolayers and supramolecular structures. Recent research has demonstrated its utility in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

The environmental impact of (2R)-4-(Pyrimidin-4-yl)Butan-2-ol has also been a subject of interest. Studies have shown that it exhibits biodegradability under specific conditions, making it a more eco-friendly alternative to traditional synthetic compounds. Its low toxicity profile further enhances its suitability for applications where environmental safety is a priority.

In conclusion, (2R)-4-(Pyrimidin-4-yl)Butan-ol (CAS No. 2 7811-88-1) is a versatile compound with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.